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Compound of Interest

Compound Name: (2,6-Dichlorobenzyl)boronic acid

Cat. No.: B1393385

An In-depth Technical Guide to (2,6-Dichlorobenzyl)boronic acid: Synthesis, Reactivity, and
Applications

Introduction

(2,6-Dichlorobenzyl)boronic acid is a specialized organoboron compound that serves as a
critical building block in modern organic synthesis. As with other boronic acids, its utility is
anchored in its ability to participate in palladium-catalyzed cross-coupling reactions, most
notably the Suzuki-Miyaura coupling, for the formation of carbon-carbon bonds.[1][2] The
presence of the dichlorobenzyl moiety imparts unique steric and electronic properties, making it
a valuable reagent for accessing complex molecular architectures in pharmaceutical and
materials science research.[3]

This guide provides a comprehensive overview of the chemical properties, synthesis, reactivity,
and applications of (2,6-Dichlorobenzyl)boronic acid, tailored for researchers and
professionals in drug development.

Core Chemical Properties

The fundamental properties of (2,6-Dichlorobenzyl)boronic acid are summarized below,
providing a foundational dataset for its use in experimental design.
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Property Value Reference(s)
CAS Number 1072946-39-4 [4]
Molecular Formula C7H7BCI202 [3114]
Molecular Weight 204.85 g/mol [4]

Typically an off-white to white
Appearance [3]

powder

) Commercially available at
Purity [31[5]
>95%

Structure, Acidity, and Reactivity Principles

Structurally, (2,6-Dichlorobenzyl)boronic acid features a boronic acid group [-B(OH)2]
attached to a methylene bridge, which is in turn bonded to a 2,6-dichlorinated phenyl ring. The
boron atom is sp? hybridized with a trigonal planar geometry, possessing a vacant p-orbital that
confers its characteristic Lewis acidity.[6] This acidity is central to its reactivity, allowing it to
form a tetrahedral boronate complex in the presence of a base, a critical step for
transmetalation in the Suzuki-Miyaura catalytic cycle.[1][7]

The two chlorine atoms at the ortho positions of the phenyl ring exert significant influence:

» Steric Hindrance: The bulky chlorine atoms can influence the conformational preferences of
the final product, a feature that can be strategically exploited in drug design to control
binding to biological targets.

» Electronic Effects: As electron-withdrawing groups, the chlorine atoms modulate the
electronic density of the benzyl system, which can affect reaction kinetics and the properties
of the resulting coupled products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1393385#2-6-dichlorobenzyl-boronic-acid-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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